Cas no 1026765-91-2 (3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid)
1026765-91-2 structure
Product Name:3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
CAS No:1026765-91-2
MF:C19H28N2O4
MW:348.436625480652
CID:6237706
PubChem ID:4749331
Update Time:2024-01-14
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
- AKOS002229381
- 4-(4-butylanilino)-4-oxo-2-(oxolan-2-ylmethylamino)butanoic acid
- 1026765-91-2
- AKOS016300203
- F1278-0130
- 4-((4-butylphenyl)amino)-4-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)butanoic acid
-
- Inchi: 1S/C19H28N2O4/c1-2-3-5-14-7-9-15(10-8-14)21-18(22)12-17(19(23)24)20-13-16-6-4-11-25-16/h7-10,16-17,20H,2-6,11-13H2,1H3,(H,21,22)(H,23,24)
- InChI Key: SYFBFCBLHUCMFU-UHFFFAOYSA-N
- SMILES: O1CCCC1CNC(C(=O)O)CC(NC1C=CC(=CC=1)CCCC)=O
Computed Properties
- Exact Mass: 348.20490738g/mol
- Monoisotopic Mass: 348.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 87.7Ų
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1278-0130-2μmol |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-5μmol |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-10μmol |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-20μmol |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-1mg |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-2mg |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-3mg |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-4mg |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-5mg |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1278-0130-10mg |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid |
1026765-91-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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